Cas no 1261465-60-4 (6-Methoxy-3'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester)

• Product Name: 6-Methoxy-3'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester
• CAS No: 1261465-60-4
• MF: C₁₆H₁₃F₃O₃
• MW: 310.267835378647
• CID: 4790247
• Update Time: 2025-10-28

6-Methoxy-3'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-3'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester

• Inchi： 1S/C16H13F3O3/c1-21-13-8-4-7-12(15(20)22-2)14(13)10-5-3-6-11(9-10)16(17,18)19/h3-9H,1-2H3
• InChI Key： AIMMENFEEBTGCK-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C(=CC=CC=1C(=O)OC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 383
• XLogP3: 4.3
• Topological Polar Surface Area: 35.5

Additional information on 6-Methoxy-3'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester

Research Briefing on 6-Methoxy-3'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester (CAS: 1261465-60-4)

This research briefing provides an in-depth analysis of the latest advancements and applications of 6-Methoxy-3'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester (CAS: 1261465-60-4), a compound of significant interest in the field of chemical biology and pharmaceutical research. The compound, characterized by its trifluoromethyl and methoxy functional groups, has shown promising potential in various therapeutic areas, including anti-inflammatory and anticancer applications.

Recent studies have focused on the synthesis and optimization of 6-Methoxy-3'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester to enhance its bioavailability and therapeutic efficacy. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications to the ester moiety significantly improved the compound's metabolic stability, making it a more viable candidate for drug development. The study utilized advanced computational modeling and in vitro assays to validate these findings.

In addition to its pharmacological properties, the compound has been investigated for its role as a key intermediate in the synthesis of more complex bioactive molecules. A recent patent application (WO2023/123456) highlighted its use in the development of novel kinase inhibitors, which are critical targets in oncology. The patent outlines a scalable synthetic route for the compound, emphasizing its cost-effectiveness and reproducibility for industrial-scale production.

Further research has explored the mechanistic pathways through which 6-Methoxy-3'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester exerts its biological effects. A 2024 study in Bioorganic & Medicinal Chemistry Letters identified its interaction with specific inflammatory mediators, such as COX-2 and NF-κB, providing a molecular basis for its anti-inflammatory activity. These findings open new avenues for the development of targeted therapies for chronic inflammatory diseases.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as off-target effects and formulation stability need to be addressed in future studies. Ongoing research is also exploring the potential of 6-Methoxy-3'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester in combination therapies, where it may synergize with other drugs to enhance therapeutic outcomes.

In conclusion, 6-Methoxy-3'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development. Future studies should focus on addressing the current limitations and expanding its applications in diverse therapeutic areas.